Cas no 96800-41-8 (Acetamide,N-[[(5S)-3-[4-(methylsulfinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-)

• Product Name: Acetamide,N-[[(5S)-3-[4-(methylsulfinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-
• CAS No: 96800-41-8
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 806034
• PubChem ID: 57141
• Update Time: 2025-07-14

Acetamide,N-[[(5S)-3-[4-(methylsulfinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[[(5S)-3-[4-(methylsulfinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-
• 4-methylsulfinylphenyloxooxazolidinylmethylacetamide
• DuP105
• DuP-105
• DuP 105
• 96800-41-8
• CHEMBL316369
• AKOS040733044
• Acetamide, N-((3-(4-(methylsulfinyl)phenyl)-2-oxo-5-oxazolidinyl)methyl)-, (S)-
• GTPL10950
• UNII-DYQQGUHGVT
• CS-6816
• ACETAMIDE, N-(((5S)-3-(4-(METHYLSULFINYL)PHENYL)-2-OXO-5-OXAZOLIDINYL)METHYL)-
• DTXSID80914313
• DYQQGUHGVT
• SCHEMBL4399878
• N-[[(5S)-3-(4-methylsulfinylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
• N-({3-[4-(Methanesulfinyl)phenyl]-2-oxo-1,3-oxazolidin-5-yl}methyl)ethanimidic acid
• HY-101726
• N-(((5S)-3-(4-(METHYLSULFINYL)PHENYL)-2-OXO-5-OXAZOLIDINYL)METHYL)ACETAMIDE
• DA-52742
• TS-07792
• N-(((5S)-3-(4-methylsulfinylphenyl)-2-oxo-1,3-oxazolidin-5-yl)methyl)acetamide

• Inchi： 1S/C13H16N2O4S/c1-9(16)14-7-11-8-15(13(17)19-11)10-3-5-12(6-4-10)20(2)18/h3-6,11H,7-8H2,1-2H3,(H,14,16)/t11-,20?/m0/s1
• InChI Key： RYTTWOVTZKVWTO-ZOZMEPSFSA-N
• SMILES： S(C)(C1C=CC(=CC=1)N1C(=O)O[C@@H](CNC(C)=O)C1)=O

Computed Properties

• Exact Mass: 296.083078
• Monoisotopic Mass: 296.083078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9
• XLogP3: 0

Experimental Properties

• Density: 1.4
• Boiling Point: 574.4°Cat760mmHg
• Flash Point: 301.2°C
• Refractive Index: 1.633

Acetamide,N-[[(5S)-3-[4-(methylsulfinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides

Additional information on Acetamide,N-[[(5S)-3-[4-(methylsulfinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-

Acetamide, N-[[(5S)-3-[4-(methylsulfinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]- and CAS No. 96800-41-8: A Comprehensive Overview

Acetamide, N-[[(5S)-3-[4-(methylsulfinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number 96800-41-8, represents a unique molecular structure that combines several functional groups, making it a promising candidate for various biological and chemical applications. The presence of a chiral center at the 5-position of the oxazolidinone ring and the incorporation of a methylsulfinyl group in the phenyl ring contribute to its distinct chemical properties and potential biological activities.

The structural features of this compound make it particularly interesting for researchers exploring novel therapeutic agents. The oxazolidinone moiety is known for its stability and ability to form hydrogen bonds, which can enhance binding affinity to biological targets. Additionally, the methylsulfinyl group introduces a polar region that can interact favorably with hydrophilic pockets in proteins, potentially improving drug-like properties such as solubility and bioavailability.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomerically pure form of Acetamide, N-[[(5S)-3-[4-(methylsulfinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-, holds promise for applications in asymmetric synthesis and catalysis. The stereochemistry at the 5-position of the oxazolidinone ring plays a crucial role in determining its interaction with biological systems, making it a valuable scaffold for drug discovery.

The pharmaceutical industry has been actively investigating compounds with oxazolidinone scaffolds due to their versatility in drug design. These heterocycles have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of Acetamide, N-[[(5S)-3-[4-(methylsulfinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-, with a methylsulfinyl group on the phenyl ring enhances its potential as a pharmacophore by introducing additional interactions with biological targets.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like Acetamide, N-[[(5S)-3-[4-(methylsulfinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-, which possess unique structural features, can provide new insights into mechanisms of action and lead to the development of next-generation therapeutics. The combination of chirality and functional groups such as the methylsulfinyl moiety makes this compound an attractive candidate for further investigation.

The synthesis of Acetamide, N-[[(5S)-3-[4-(methylsulfinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-, involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, including asymmetric catalysis and protecting group strategies, are employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes minimizing side reactions to ensure the integrity of the chiral center and other functional groups.

In conclusion, Acetamide, N-[[(5S)-3-[4-(methylsulfinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]- (CAS No. 96800-41-8), represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a chiral center and a methylsulfinyl group, make it a promising candidate for various therapeutic applications. Further research is warranted to explore its full potential in drug development and other chemical applications.